Cas no 910657-69-1 (Carbonic acid, 1-ethenyl-3-methylbutyl ethyl ester)

• Product Name: Carbonic acid, 1-ethenyl-3-methylbutyl ethyl ester
• CAS No: 910657-69-1
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 788130
• PubChem ID: 71429015
• Update Time: 2025-04-19

Carbonic acid, 1-ethenyl-3-methylbutyl ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 1-ethenyl-3-methylbutyl ethyl ester
• ethyl 5-methylhex-1-en-3-yl carbonate
• 910657-69-1
• DTXSID50847720

• Inchi： 1S/C10H18O3/c1-5-9(7-8(3)4)13-10(11)12-6-2/h5,8-9H,1,6-7H2,2-4H3
• InChI Key： MCODPSAEGVQEAU-UHFFFAOYSA-N
• SMILES： O(C(=O)OCC)C(C=C)CC(C)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų